Cas no 1806917-76-9 (Ethyl 6-bromo-3-(difluoromethyl)-4-methylpyridine-2-acetate)
Ethyl 6-bromo-3-(difluoromethyl)-4-methylpyridine-2-acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 6-bromo-3-(difluoromethyl)-4-methylpyridine-2-acetate
-
- Inchi: 1S/C11H12BrF2NO2/c1-3-17-9(16)5-7-10(11(13)14)6(2)4-8(12)15-7/h4,11H,3,5H2,1-2H3
- InChI Key: POKDUOWULYWLIM-UHFFFAOYSA-N
- SMILES: BrC1=CC(C)=C(C(F)F)C(CC(=O)OCC)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 266
- XLogP3: 3.1
- Topological Polar Surface Area: 39.2
Ethyl 6-bromo-3-(difluoromethyl)-4-methylpyridine-2-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029058465-250mg |
Ethyl 6-bromo-3-(difluoromethyl)-4-methylpyridine-2-acetate |
1806917-76-9 | 97% | 250mg |
$1,008.00 | 2022-03-31 | |
| Alichem | A029058465-500mg |
Ethyl 6-bromo-3-(difluoromethyl)-4-methylpyridine-2-acetate |
1806917-76-9 | 97% | 500mg |
$1,630.00 | 2022-03-31 | |
| Alichem | A029058465-1g |
Ethyl 6-bromo-3-(difluoromethyl)-4-methylpyridine-2-acetate |
1806917-76-9 | 97% | 1g |
$3,069.40 | 2022-03-31 |
Ethyl 6-bromo-3-(difluoromethyl)-4-methylpyridine-2-acetate Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on Ethyl 6-bromo-3-(difluoromethyl)-4-methylpyridine-2-acetate
Ethyl 6-bromo-3-(difluoromethyl)-4-methylpyridine-2-acetate: A Comprehensive Overview
Ethyl 6-bromo-3-(difluoromethyl)-4-methylpyridine-2-acetate, with CAS No. 1806917-76-9, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a bromine atom at position 6, a difluoromethyl group at position 3, and a methyl group at position 4. The acetylation at position 2 further enhances its chemical reactivity and functional versatility.
The synthesis of Ethyl 6-bromo-3-(difluoromethyl)-4-methylpyridine-2-acetate involves a series of carefully controlled reactions, including nucleophilic substitutions and acetylation processes. Recent advancements in green chemistry have enabled the development of more sustainable methods for its production, reducing the environmental footprint while maintaining high yields and purity. These methods often incorporate biocatalysts or recyclable solvents, aligning with global efforts to promote eco-friendly chemical manufacturing.
In terms of applications, this compound has demonstrated remarkable potential in the development of novel pharmaceutical agents. Its structure facilitates interactions with various biological targets, making it a valuable intermediate in drug discovery programs. For instance, studies have shown that Ethyl 6-bromo-3-(difluoromethyl)-4-methylpyridine-2-acetate can modulate the activity of certain kinases, which are critical in disease pathways such as cancer and inflammatory disorders.
Moreover, the compound's electronic properties make it an attractive candidate for use in advanced materials. Research has explored its potential as a building block for constructing functional polymers and organic semiconductors. Its ability to undergo controlled polymerization under mild conditions has opened new avenues for developing high-performance materials for electronic applications.
The recent surge in interest in Ethyl 6-bromo-3-(difluoromethyl)-4-methylpyridine-2-acetate can be attributed to its role in bioisosteric replacements. By substituting specific groups within the molecule, researchers can fine-tune its pharmacokinetic properties, enhancing bioavailability and reducing toxicity. This approach has been particularly effective in optimizing drug candidates for chronic diseases where long-term administration is required.
In addition to its direct applications, this compound serves as a valuable tool in academic research. Its use as a model system for studying reaction mechanisms has provided insights into fundamental aspects of organic chemistry. For example, investigations into its reactivity under various conditions have shed light on the influence of substituents on pyridine ring reactivity, contributing to the broader understanding of heterocyclic chemistry.
From an analytical standpoint, modern techniques such as NMR spectroscopy and mass spectrometry have been instrumental in confirming the compound's structure and purity. These methods allow for precise characterization, ensuring that the compound meets rigorous quality standards required for both research and industrial applications.
In conclusion, Ethyl 6-bromo-3-(difluoromethyl)-4-methylpyridine-2-acetate stands as a testament to the ingenuity of modern chemical synthesis and its vast potential across multiple disciplines. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an increasingly significant role in advancing scientific knowledge and technological innovation.
1806917-76-9 (Ethyl 6-bromo-3-(difluoromethyl)-4-methylpyridine-2-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)